Cas no 1797672-58-2 (N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• CAS No: 1797672-58-2
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5372920
• Update Time: 2025-05-20

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(4-pyridinyl)-1H-pyrazol-1-yl]ethyl]-3-thiophenecarboxamide
• N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C18H18N4OS/c23-18(15-5-10-24-12-15)20-8-9-22-17(14-1-2-14)11-16(21-22)13-3-6-19-7-4-13/h3-7,10-12,14H,1-2,8-9H2,(H,20,23)
• InChI Key： AHKDQCIIYSUOEB-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1C(C2CC2)=CC(C2C=CN=CC=2)=N1)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.8±55.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

N-{2-[5-Cyclopropyl-3-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}Thiophene-3-Carboxamide: A Comprehensive Overview

The compound N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide, with CAS number 1797672-58-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a pyrazole ring, a pyridine moiety, and a thiophene group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the pyrazole ring, a five-membered aromatic structure with two nitrogen atoms, is particularly notable. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. The cyclopropyl group attached to the pyrazole further enhances the molecule's stability and potential for interactions with biological targets.

The pyridin-4-yl substituent adds another layer of complexity to this compound. Pyridine rings are well-known for their electron-withdrawing properties, which can influence the electronic characteristics of the entire molecule. This feature is especially relevant in contexts where electronic communication between different parts of the molecule is critical, such as in sensor applications or as components in advanced materials.

Thiophene, a five-membered aromatic heterocycle containing sulfur, is another key component of this compound. Thiophenes are widely used in organic electronics due to their excellent conjugation properties and ability to participate in π-interactions. In this compound, the thiophene group is further modified by a carboxamide substituent, which introduces additional functional diversity. The carboxamide group can engage in hydrogen bonding and other non-covalent interactions, making it suitable for applications ranging from drug delivery systems to supramolecular chemistry.

Recent research has focused on the synthesis and characterization of this compound. One study demonstrated that the molecule can be synthesized via a multi-step process involving nucleophilic substitution and coupling reactions. The reaction conditions were optimized to maximize yield and purity, highlighting the importance of precise control in organic synthesis.

Another area of interest is the compound's physical properties. Its solubility in various solvents has been measured, revealing that it exhibits moderate solubility in polar aprotic solvents but limited solubility in non-polar solvents. This property is crucial for its potential use in pharmaceutical formulations or as a component in polymer blends.

The electronic properties of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide have also been extensively studied using computational methods. These studies have shown that the molecule exhibits a high degree of conjugation across its heterocyclic rings, leading to strong absorption bands in the ultraviolet-visible spectrum. Such characteristics make it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In terms of biological activity, preliminary assays have indicated that this compound may possess anti-inflammatory properties. In vitro tests using macrophage cell lines showed reduced production of pro-inflammatory cytokines when treated with the compound at specific concentrations. While these results are preliminary, they suggest that further investigation into its pharmacological effects could be warranted.

Moreover, recent advances in green chemistry have led to an exploration of more sustainable methods for synthesizing this compound. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation. These efforts align with broader trends toward environmentally friendly chemical processes.

In conclusion, N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functional groups. Its unique combination of heterocyclic structures endows it with versatile properties that make it a valuable subject for both fundamental research and applied development across multiple disciplines.